4-methoxy-6-oxo-1-phenyl-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-6-oxo-1-phenyl-N-[1-phenyl-2-(triazol-2-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C23H21N5O3/c1-31-21-14-22(29)27(18-10-6-3-7-11-18)15-19(21)23(30)26-20(16-28-24-12-13-25-28)17-8-4-2-5-9-17/h2-15,20H,16H2,1H3,(H,26,30)
• InChI Key: DDBHWKBXJBFXCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N(C=C1C(=O)NC(CN2N=CC=N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol
• CAS No.: 2188279-29-8

Description

4-methoxy-6-oxo-1-phenyl-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

4-Methoxy-6-oxo-1-phenyl-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-1,6-dihydropyridine-3-carboxamide and its derivatives are synthesized through various chemical reactions. One approach involves palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes, leading to the formation of dihydropyridinone derivatives, among others. These compounds are then analyzed using methods like X-ray diffraction to confirm their structures (Bacchi et al., 2005).

Antimicrobial Activity

Research has also been conducted on the antimicrobial properties of derivatives of this compound. For example, certain 1,2,4-triazol-3-one derivatives, which are structurally related, have been synthesized and shown to exhibit antimicrobial activity. This highlights the potential of these compounds in developing new antimicrobial agents (Fandaklı et al., 2012).

Anti-Inflammatory and Analgesic Agents

Some derivatives, like novel benzodifuranyl and thiazolopyrimidines, are derived from similar structural frameworks. These compounds have been screened for their cyclooxygenase inhibition and showed significant analgesic and anti-inflammatory activities, indicating their potential use in treating pain and inflammation (Abu‐Hashem et al., 2020).

Anticancer Properties

Derivatives of this compound have also been explored for their anticancer activities. For instance, certain 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives have been synthesized and screened against a panel of cancer cell lines, showing potential as anticancer agents (Bekircan et al., 2008).